Cas no 39123-41-6 (Pyridazine,4-(3-methyl-5-isoxazolyl)-)

Pyridazine,4-(3-methyl-5-isoxazolyl)- structure
39123-41-6 structure
Product Name:Pyridazine,4-(3-methyl-5-isoxazolyl)-
CAS No:39123-41-6
MF:C8H7N3O
MW:161.160681009293
CID:297365
PubChem ID:45099220
Update Time:2025-04-19

Pyridazine,4-(3-methyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridazine,4-(3-methyl-5-isoxazolyl)-
    • 4-(3-Methyl-5-isoxazolyl)pyridazine
    • 4-(3-Methyl-5-oxazolyl)pyridazine
    • 39123-41-6
    • 3-Methyl-5-(pyridazin-4-yl)isoxazole
    • Inchi: 1S/C8H7N3O/c1-6-4-8(12-11-6)7-2-3-9-10-5-7/h2-5H,1H3
    • InChI Key: HZDBCXVQINNBGO-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C)=N1)C1=CN=NC=C1

Computed Properties

  • Exact Mass: 161.05901
  • Monoisotopic Mass: 161.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.81
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